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Compound of Interest

Compound Name: N-Desmethyl clomipramine

Cat. No.: B1258145 Get Quote

Essential Safety and Handling Guide for N-
Desmethyl Clomipramine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling N-Desmethyl clomipramine in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure personal safety

and minimize environmental impact.

Hazard Identification and Classification
N-Desmethyl clomipramine hydrochloride is classified with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Hazardous to the aquatic environment, long-term hazard (Category 1): Very toxic to aquatic

life with long-lasting effects.[1]

Signal Word: Warning

Hazard Pictograms:

Exclamation Mark
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Hazard Statements:

H302: Harmful if swallowed.[1][2]

H410: Very toxic to aquatic life with long lasting effects.[1]

Precautionary Statements:

P264: Wash hands thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container in accordance with local regulations.[1]

Personal Protective Equipment (PPE)
The following table summarizes the required and recommended PPE for handling N-
Desmethyl clomipramine. As an active pharmaceutical ingredient (API), stringent controls are

necessary to prevent exposure and contamination.[3][4][5][6]
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PPE Category Item Specifications & Use

Engineering Controls
Chemical Fume Hood or

Ventilated Enclosure

Mandatory. All handling of

powdered or volatile forms of

N-Desmethyl clomipramine

must be conducted in a

certified chemical fume hood

or other suitable ventilated

enclosure to avoid inhalation of

dust or aerosols.[1][7]

Safety Shower & Eyewash

Station

Mandatory. Must be readily

accessible in the immediate

work area.[1]

Eye & Face Protection
Safety Goggles with Side-

Shields

Mandatory. Must conform to

EN 166 (EU) or NIOSH (US)

standards to protect against

splashes and dust.[8]

Face Shield

Recommended. Use in

conjunction with safety

goggles, especially when

handling larger quantities or if

there is a significant splash

risk.

Hand Protection Chemical-Resistant Gloves

Mandatory. Nitrile, latex, or

neoprene gloves are suitable.

[4] Gloves must be inspected

before use and changed

immediately if contaminated.

Wash hands thoroughly after

removing gloves.[8]

Body Protection Laboratory Coat
Mandatory. A standard lab coat

is required for all procedures.

Impervious Clothing / Coveralls Recommended. For larger

scale operations or when there

is a risk of significant
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contamination, disposable

coveralls (e.g., DuPont™

Tyvek®) are recommended to

protect skin and personal

clothing.[5][6]

Shoe Covers

Recommended. To prevent the

spread of contamination

outside of the laboratory.[4]

Respiratory Protection Respirator

Recommended/Situational. A

suitable respirator (e.g., N95 or

higher) should be used if there

is a risk of inhaling dust or

aerosols, especially if

engineering controls are not

sufficient.[1][9]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for safely handling N-Desmethyl clomipramine
from receipt to disposal.

1. Preparation and Pre-Handling:

Area Designation: Designate a specific area within a chemical fume hood for handling N-
Desmethyl clomipramine.

Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, glassware,

etc.) and PPE before retrieving the chemical.

Don PPE: Put on all required PPE as detailed in the table above.

2. Weighing and Aliquoting:

Containment: Perform all weighing and aliquoting of the solid compound within the

designated fume hood to contain any dust.
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Minimize Dust: Handle the powder gently to minimize the generation of airborne dust.

Labeling: Clearly label all containers with the chemical name, concentration, date, and

appropriate hazard symbols.

3. Solution Preparation:

Solvent Addition: Add solvent to the solid compound slowly to avoid splashing.

Mixing: Use a sealed container for mixing or dissolving the compound. If heating is required,

use appropriate equipment within the fume hood.

4. Post-Handling and Decontamination:

Clean-Up: Decontaminate all surfaces and equipment that came into contact with the

chemical. Scrubbing with alcohol is an effective method.[1]

Waste Segregation: Segregate all contaminated disposable materials (gloves, weigh boats,

paper towels) into a designated hazardous waste container.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first, then

lab coat, then eye protection). Wash hands thoroughly with soap and water immediately after

removing PPE.[8]

Emergency Procedures
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Emergency Situation Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention.[1][8]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[8]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[10]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with an absorbent, non-combustible material

(e.g., sand, diatomite).[7] Collect the material

into a sealed container for hazardous waste

disposal. Ventilate the area and wash the spill

site after material pickup is complete.[7]

Disposal Plan
N-Desmethyl clomipramine is very toxic to aquatic life, and improper disposal must be

avoided.[1]

1. Waste Collection:

Solid Waste: All solid waste contaminated with N-Desmethyl clomipramine (e.g., gloves,

weigh boats, paper towels, excess compound) must be collected in a clearly labeled, sealed

hazardous waste container.
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Liquid Waste: All solutions containing N-Desmethyl clomipramine must be collected in a

designated, sealed hazardous waste container. Do not pour down the drain.[11]

2. Disposal Procedure:

Follow Institutional Guidelines: Dispose of the hazardous waste containers through your

institution's Environmental Health and Safety (EHS) office. All disposal must be in

accordance with local, state, and federal regulations.[1]

Avoid Environmental Release: Under no circumstances should this chemical or its solutions

be released into the environment, including sewers or waterways.[8]

De-characterization (for household disposal - not recommended for labs): For trace amounts,

some guidelines suggest mixing the substance with an unappealing material like coffee

grounds or cat litter before placing it in a sealed bag in the trash.[11][12] However, for

laboratory settings, professional hazardous waste disposal is the standard and required

method.

Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for handling N-Desmethyl clomipramine.
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Caption: Workflow for handling N-Desmethyl clomipramine.
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Caption: Emergency response plan for N-Desmethyl clomipramine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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